Cas no 1178720-03-0 (2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1178720-03-0
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322438
• CID: 2615558
• PubChem ID: 53211199
• Update Time: 2025-04-21

2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[4-(trifluoromethoxy)phenyl]benzoic acid
• CS-0209226
• BS-25089
• MFCD18322438
• 2-FLUORO-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOICACID
• 1178720-03-0
• 2-FLUORO-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 3-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID80681230
• AKOS010253972
• 2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322438
• Inchi： 1S/C14H8F4O3/c15-12-7-9(3-6-11(12)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： DXQMHEDXKLQLAS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.04100
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.08950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives